BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Allyl-5-ethoxy-4-methoxybenzaldehyde
molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Allyl-5-ethoxy-4-
Compound Name:
methoxybenzaldehyde

cat. No.: B1275923

An in-depth analysis of "3-Allyl-5-ethoxy-4-methoxybenzaldehyde" reveals a likely ambiguity
in the chemical nomenclature as this specific compound is not readily found in scientific
literature. However, a closely related compound, 3-Allyl-4-ethoxy-5-methoxybenzaldehyde, has
been identified, alongside other structurally similar molecules. This technical guide provides a
summary of the available data for these related compounds, targeting researchers, scientists,
and professionals in drug development.

Compound Identification and Properties

Due to the limited information on the exact requested compound, this guide focuses on the
most plausible alternative, 3-Allyl-4-ethoxy-5-methoxybenzaldehyde, and related structures for
which data is available.

Chemical Data Summary

The following tables summarize the molecular formula, molecular weight, and other key
identifiers for the relevant compounds.
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Molecular Weight (

Compound Name Molecular Formula CAS Number
g/mol )
3-Allyl-4-ethoxy-5-
C13H1603 220.3 872183-27-2
methoxybenzaldehyde
3-Allyl-4-hydroxy-5-
C11H1203 192.21 20240-58-8[1][2]
methoxybenzaldehyde
3-Ethoxy-4- 1131-52-8[3][4][5][6]
C10H1203 180.20
methoxybenzaldehyde [7]

Note: There is a discrepancy in the literature for 3-Allyl-4-ethoxy-5-methoxybenzaldehyde, with
one source citing the molecular formula as C12H1403. However, C13H1603 is the more likely
formula based on the compound's structure.

Experimental Protocols

Detailed experimental protocols for the synthesis of the target compound are not available.
However, synthesis methods for structurally related compounds have been documented.

Synthesis of 3-Allyl-4-hydroxy-5-methoxybenzaldehyde

A synthesis method for 3-allyl-4-hydroxy-5-methoxybenzaldehyde has been described involving
a microwave-assisted Claisen rearrangement of 4-allyloxy-3-methoxybenzaldehyde.[2]

Experimental Workflow: Synthesis of 3-Allyl-4-hydroxy-5-methoxybenzaldehyde
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Caption: Workflow for the synthesis of 3-allyl-4-hydroxy-5-methoxybenzaldehyde.

Synthesis of 3-Ethoxy-4-methoxybenzaldehyde

A common method for the synthesis of 3-ethoxy-4-methoxybenzaldehyde is through the
Williamson ether synthesis.

Experimental Protocol: To a solution of 3-hydroxy-4-methoxybenzaldehyde (isovanillin) in
ethanol, a solution of potassium hydroxide in water is added.[8] The mixture is heated to reflux,
and ethyl bromide is added slowly.[8] The reaction is continued overnight, during which a solid
precipitates.[8] After removing the excess ethyl bromide and solvent, the residue is partitioned
between water and chloroform. The organic layer is dried and evaporated to yield the product,
which can be further purified by crystallization from ethanol.[8] A patent also describes a similar
synthesis using a phase transfer catalyst.[9]

Biological Activity and Signaling Pathways

Currently, there is no available information in the searched literature regarding the biological
activity or associated signaling pathways for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde or the
closely related 3-Allyl-4-ethoxy-5-methoxybenzaldehyde. Research into the biological effects of
these specific compounds appears to be limited.

In contrast, the broader class of benzaldehyde derivatives has been investigated for various
applications. For instance, 3-Ethoxy-4-methoxybenzaldehyde is used as a pharmaceutical
intermediate and in the synthesis of compounds investigated for neuroinflammatory diseases.
[6][10] Phenolic ethers, a class to which these compounds belong, have applications as
pesticides, herbicides, and fungicides.[11]

Due to the absence of specific data on signaling pathways for the requested compound, a
corresponding diagram cannot be generated. Further research would be required to elucidate
the biological roles and mechanisms of action of 3-Allyl-5-ethoxy-4-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyl-4-hydroxy-5-methoxy-benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyl-4-hydroxy-5-methoxy-benzaldehyde
https://www.chemicalbook.com/synthesis/3-allyl-4-hydroxy-5-methoxy-benzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-allyl-4-hydroxy-5-methoxy-benzaldehyde.htm
https://www.chemimpex.com/products/41843
https://www.sigmaaldrich.com/US/en/product/sial/252751
https://www.scbt.com/p/3-ethoxy-4-methoxybenzaldehyde-1131-52-8
https://www.fishersci.ca/shop/products/3-ethoxy-4-methoxybenzaldehyde-99-thermo-scientific/p-7027759
https://www.sigmaaldrich.com/US/en/product/sial/252751
https://prepchem.com/3-ethoxy-4-methoxybenzaldehyde/
https://patents.google.com/patent/WO2019100786A1/en
https://patents.google.com/patent/WO2019100786A1/en
https://www.scientificlabs.co.uk/product/haematology-and-histology-stains/252751-5G
http://www.orientjchem.org/staging/vol32no5/synthesis-and-characterization-of-4-phenacyloxy-benzaldehyde-derivatives/
http://www.orientjchem.org/staging/vol32no5/synthesis-and-characterization-of-4-phenacyloxy-benzaldehyde-derivatives/
https://www.benchchem.com/product/b1275923#3-allyl-5-ethoxy-4-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1275923#3-allyl-5-ethoxy-4-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1275923#3-allyl-5-ethoxy-4-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b1275923#3-allyl-5-ethoxy-4-methoxybenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1275923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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